Cas no 2309448-19-7 (methyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate)

• Product Name: methyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate
• CAS No: 2309448-19-7
• MF: C₁₅H₂₂BrN₃O₃
• MW: 372.257483005524
• CID: 5970415
• PubChem ID: 165802068
• Update Time: 2025-06-13

methyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429517
• 2309448-19-7
• methyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate

• Inchi： 1S/C15H22BrN3O3/c1-19-7-11(16)18-13(19)15(22-8-12(20)21-2)5-3-14(4-6-15)9-17-10-14/h7,17H,3-6,8-10H2,1-2H3
• InChI Key： GYICLDNFSGQNJK-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2(CCC3(CNC3)CC2)OCC(=O)OC)=N1

Computed Properties

• Exact Mass: 371.08445g/mol
• Monoisotopic Mass: 371.08445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.4Ų

Additional information on methyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate

Research Briefing on Methyl 2-{[7-(4-Bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate (CAS: 2309448-19-7)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly those incorporating imidazole moieties, due to their diverse pharmacological properties. This briefing focuses on the latest research surrounding the compound methyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate (CAS: 2309448-19-7), a novel spirocyclic derivative with potential therapeutic applications. The compound's unique structural features, including the azaspiro[3.5]nonane core and bromo-substituted imidazole, make it a promising candidate for drug discovery efforts targeting various diseases.

The synthesis and characterization of methyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate have been reported in recent literature, with emphasis on its potential as a kinase inhibitor. Preliminary studies suggest that the compound exhibits selective binding affinity towards specific kinase targets, which are implicated in cancer and inflammatory disorders. The presence of the bromo-imidazole moiety is believed to enhance its interaction with the ATP-binding sites of kinases, thereby modulating their activity. These findings underscore the compound's potential as a lead structure for further optimization and development.

In vitro and in vivo studies have demonstrated promising results regarding the compound's pharmacokinetic and pharmacodynamic properties. Notably, methyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate has shown favorable metabolic stability and bioavailability, which are critical for its progression into preclinical development. Additionally, its ability to penetrate cellular membranes and exert biological effects at nanomolar concentrations further supports its therapeutic potential. Researchers are currently exploring its efficacy in animal models of disease, with a focus on its safety profile and mechanism of action.

The broader implications of this research extend to the design of next-generation kinase inhibitors with improved selectivity and reduced off-target effects. The structural novelty of methyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate offers a template for the development of compounds targeting hard-to-treat diseases. Future studies will likely focus on optimizing its chemical scaffold to enhance potency and minimize toxicity, as well as investigating its potential in combination therapies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate represents a promising addition to the arsenal of bioactive spirocyclic compounds. Its unique structural attributes and preliminary biological data position it as a valuable candidate for further investigation in drug discovery. Continued research into its mechanism of action and therapeutic potential will be essential to fully realize its clinical benefits. This briefing highlights the importance of interdisciplinary approaches in advancing chemical biology and medicinal chemistry research.